Cas no 58070-68-1 (Cyclohexane,(4-methoxybutyl)-)

Cyclohexane,(4-methoxybutyl)- structure
Cyclohexane,(4-methoxybutyl)- structure
Product Name:Cyclohexane,(4-methoxybutyl)-
CAS No:58070-68-1
MF:C11H22O
MW:170.291783809662
CID:376243
PubChem ID:93934
Update Time:2025-04-19

Cyclohexane,(4-methoxybutyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,(4-methoxybutyl)-
    • (4-methoxybutyl)cyclohexane
    • 4-methoxybutylcyclohexane
    • 1-Methoxy-4-cyclohexylbutane
    • SCHEMBL13313166
    • NS00033852
    • 58070-68-1
    • DTXSID8069224
    • EINECS 261-094-9
    • Cyclohexane, (4-methoxybutyl)-
    • Inchi: 1S/C11H22O/c1-12-10-6-5-9-11-7-3-2-4-8-11/h11H,2-10H2,1H3
    • InChI Key: RJODNIAWMUBVRK-UHFFFAOYSA-N
    • SMILES: O(C)CCCCC1CCCCC1

Computed Properties

  • Exact Mass: 170.16716
  • Monoisotopic Mass: 170.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 95.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 4.1

Experimental Properties

  • Density: 0.851
  • Boiling Point: 225.7°Cat760mmHg
  • Flash Point: 77.2°C
  • Refractive Index: 1.439
  • PSA: 9.23
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